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Compound of Interest

Compound Name: Green 5

cat. No.: B1171522

An In-depth Technical Guide to the Solubility of Green 5 (C.l. 61570)

Introduction

Green 5, formally identified by the Colour Index as C.l. 61570, is a synthetic dye widely utilized
in cosmetics, personal care products, and various scientific applications.[1][2] Also known as
D&C Green No. 5, Acid Green 25, and Alizarin Cyanine Green F, it is an anthraquinone color
additive valued for its stability and intense bluish-green hue.[1][2][3] Chemically, it is the
disodium salt of 2,2'-[(9,10-dihydro-9,10-dioxo-1,4-anthracenediyl)diimino]bis-[5-methyl-
benzenesulfonic acid].[1] Understanding the solubility of Green 5 in different solvents is critical
for researchers, scientists, and drug development professionals to ensure its effective
application in formulation, staining procedures, and other experimental contexts. This guide
provides a comprehensive overview of its solubility characteristics, methods for its
determination, and a workflow for its application.

Chemical Identity

e Common Name: Green 5 (D&C Green No. 5)

C.l. Name: Acid Green 25, C.I. 61570[2][3]

Synonyms: Alizarin Cyanine Green F[3][4]

CAS Number: 4403-90-1[4]

Molecular Formula: C2sH20N2Na20sS2
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e Molecular Weight: 622.6 g/mol [5]

Quantitative Solubility Data

The solubility of Green 5 is dependent on the solvent system employed. The dye is generally
characterized as water-soluble.[1][6] The following table summarizes the available quantitative
solubility data.

Chemical .
Solvent Solubility Temperature Reference
Formula
Water H20 36 g/L Not Specified [5]
Dimethyl
Sulfoxide C2He0OS 60 g/L Not Specified [5]
(DMSO0)
Ethylene Glycol
Monomethyl C3HsO2 30 g/L Not Specified [5]
Ether (EGME)
Acetone CsHeO 2g/L Not Specified [5]
Ethanol C2HsOH 2g/L Not Specified [5]
0-Chlorophenol CeHsCIO Soluble Not Specified [4]
Pyridine CsHsN Slightly Soluble Not Specified [4]
Chloroform CHCIs Insoluble Not Specified [4]
Toluene C7Hs Insoluble Not Specified [4]

Experimental Protocols for Solubility Determination

A standardized method for determining the solubility of a dye like Green 5 involves a
systematic approach of dissolving the solute in a solvent to a point of saturation. Below is a
detailed experimental protocol adapted from general laboratory procedures for solubility
testing.
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Protocol: Spectrophotometric Determination of Dye
Solubility

This method is based on measuring the absorbance of a saturated solution to determine the
concentration of the dissolved dye.

Materials:

Green 5 (C.l. 61570) powder

o Selected solvents (e.g., deionized water, ethanol, DMSO)
e Volumetric flasks and pipettes

o Centrifuge and centrifuge tubes

e UV-Vis Spectrophotometer

e Analytical balance

e Magnetic stirrer and stir bars

o Temperature-controlled shaker or water bath

Procedure:

e Preparation of a Standard Curve:

o Accurately weigh a small amount of Green 5 and dissolve it in the chosen solvent to
prepare a stock solution of known concentration.

o Prepare a series of dilutions from the stock solution to create standards of varying, known
concentrations.

o Measure the absorbance of each standard at the wavelength of maximum absorbance
(Amax) for Green 5 (approximately 642 nm in water).[5]
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o Plot a graph of absorbance versus concentration to create a standard curve. The
relationship should be linear and follow the Beer-Lambert law.

o Sample Preparation and Saturation:

o Add an excess amount of Green 5 powder to a known volume of the solvent in a
centrifuge tube. This is to ensure that a saturated solution is formed.

o Tightly seal the tubes and place them in a temperature-controlled shaker or water bath set
to the desired experimental temperature.

o Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Separation of Undissolved Solute:

o After the equilibration period, centrifuge the tubes at a high speed (e.g., 10,000 x g) for a
sufficient time to pellet all undissolved dye particles.[7]

e Analysis of the Saturated Solution:

o Carefully pipette an aliquot of the clear supernatant into a volumetric flask. Be cautious not
to disturb the pellet.

o Dilute the supernatant with the solvent as necessary to bring the absorbance into the
linear range of the standard curve.

o Measure the absorbance of the diluted solution using the spectrophotometer at the same
Amax used for the standard curve.

o Calculation of Solubility:

o Use the absorbance of the diluted supernatant and the equation from the standard curve
to determine the concentration of the dye in the diluted sample.

o Account for the dilution factor to calculate the concentration of the dye in the original
saturated solution. This concentration represents the solubility of Green 5 in that solvent at
the specified temperature.
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Visualization of Experimental Workflow

The following diagram illustrates a general workflow for determining the solubility of Green 5.

Workflow for Solubility Determination of Green 5
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Caption: A flowchart illustrating the key steps in determining the solubility of Green 5.

Application in Histological Staining

Green 5 is also used as a biological stain.[4] For instance, it can be a component in
Papanicolaou stains, which are used in cytology to differentiate cells in smear preparations.
The following diagram outlines a simplified logical relationship in the context of its use as a
counterstain in a generic histological procedure.
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Logical Flow of Green 5 in Histological Staining
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Caption: Use of Green 5 as a counterstain in a typical histological workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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